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Compound of Interest

Compound Name: 4-Pentenoyl chloride

Cat. No.: B1588072 Get Quote

Essential Safety and Handling Guide for 4-
Pentenoyl Chloride
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with 4-Pentenoyl chloride. Adherence to these procedures is vital for ensuring

personal safety and minimizing environmental risk.

Chemical Profile: 4-Pentenoyl chloride is a flammable and corrosive liquid that reacts with

water.[1][2] It is primarily used in organic synthesis.[3][4] Understanding its properties is the first

step toward safe handling.

Property Value

Molecular Formula C₅H₇ClO

Molecular Weight 118.56 g/mol [1]

Boiling Point 125 °C

Density 1.074 g/mL at 25 °C

Flash Point 27 °C (80.6 °F) - closed cup

Hazard Classifications Flammable Liquid 3, Skin Corrosion 1B[1]
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Immediate Safety Concerns & Personal Protective
Equipment (PPE)
4-Pentenoyl chloride is classified as a flammable liquid and causes severe skin burns and

eye damage.[1][5] It is crucial to use the correct PPE to prevent exposure through contact,

inhalation, or ingestion.

Required Personal Protective Equipment:

Eye and Face Protection: Chemical splash goggles used in combination with a face shield is

mandatory to protect against splashes and corrosive vapors.[6][7][8]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[8] Always

inspect gloves for integrity before use and use proper removal techniques to avoid skin

contact.[9]

Respiratory Protection: Work must be conducted in a certified chemical fume hood. If there is

a risk of exceeding exposure limits, a full-face respirator with a combination cartridge (e.g.,

type ABEK for organic vapors, inorganic gases, acid gases, and ammonia) is required.[6]

Body Protection: A chemical-resistant apron or a full protective suit is necessary over

standard laboratory clothing.[10][11] Safety footwear, such as HAZ-MAT boots, should be

worn.[11]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 4-Pentenoyl chloride from

preparation to use.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[2][7]
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Keep the container of 4-Pentenoyl chloride tightly closed and store it in a cool, dry, and

well-ventilated area, away from ignition sources and incompatible materials like water,

bases, alcohols, and strong oxidizing agents.[2][5] Storage under an inert atmosphere, such

as nitrogen, is recommended.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[5][12]

2. Chemical Handling:

Before handling, clearly label all containers.

Conduct all transfers and manipulations of 4-Pentenoyl chloride inside the fume hood.

Use only non-sparking tools.[5]

Avoid contact with skin, eyes, and clothing.[5][13] Do not breathe vapors or mists.[5][10][12]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[2][7][10]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water for at least 15 minutes. Seek immediate medical attention.[2][10]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[2][10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][10]

Spills: Evacuate the area. For small spills within a fume hood, absorb the chemical with an

inert, non-combustible material such as sand, silica gel, or vermiculite.[2] Do not use water.

[2] Place the absorbent material into a suitable, closed container for disposal.[2]
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Workflow for Handling 4-Pentenoyl Chloride
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Caption: Workflow for Handling 4-Pentenoyl Chloride
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Disposal Plan
Proper disposal is a critical final step to ensure safety and environmental compliance.

Waste Generation: All materials that have come into contact with 4-Pentenoyl chloride,

including residual amounts, absorbent materials from spills, and contaminated PPE, must be

treated as hazardous waste.

Inactivation/Neutralization: Unused or waste 4-Pentenoyl chloride should not be disposed

of directly. It can be slowly and carefully added to a stirred, cooled solution of sodium

bicarbonate or another suitable non-protic base to neutralize it. This process is exothermic

and may release HCl gas, so it must be performed in a fume hood.

Waste Collection: Collect all hazardous waste in appropriately labeled, sealed containers.[2]

[9]

Final Disposal: Arrange for the disposal of all waste through a licensed professional waste

disposal service in accordance with all applicable local, regional, and national regulations.[2]

[9][14] Do not pour waste down the drain.[9][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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